Cas no 2228062-84-6 ((2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine)

(2R)-4-[(1S,5S)-6,6-Dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine is a chiral amine derivative featuring a rigid bicyclic framework derived from pinane. Its stereochemically defined structure, with (2R) and (1S,5S) configurations, ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The bicyclo[3.1.1]heptane core enhances steric and electronic properties, potentially improving binding selectivity in bioactive compounds. This compound serves as a versatile intermediate for designing ligands, catalysts, or active pharmaceutical ingredients (APIs) with tailored stereochemical requirements. Its stability and defined geometry also support research in medicinal chemistry, particularly for targeting stereospecific interactions in drug discovery.
(2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine structure
2228062-84-6 structure
Product Name:(2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine
CAS No:2228062-84-6
MF:C13H25N
MW:195.344303846359
CID:6570809
PubChem ID:165735536
Update Time:2025-08-05

(2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine
    • (2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
    • 2228062-84-6
    • EN300-1809391
    • Inchi: 1S/C13H25N/c1-9(14)4-5-10-6-7-11-8-12(10)13(11,2)3/h9-12H,4-8,14H2,1-3H3/t9-,10?,11+,12+/m1/s1
    • InChI Key: IKMJNVOCKWKACZ-VIVKNYSDSA-N
    • SMILES: N[C@H](C)CCC1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

  • Exact Mass: 195.198699802g/mol
  • Monoisotopic Mass: 195.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

(2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1809391-0.05g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
0.05g
$1537.0 2023-09-19
Enamine
EN300-1809391-0.1g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
0.1g
$1610.0 2023-09-19
Enamine
EN300-1809391-0.25g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
0.25g
$1683.0 2023-09-19
Enamine
EN300-1809391-0.5g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
0.5g
$1757.0 2023-09-19
Enamine
EN300-1809391-1.0g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
1g
$1829.0 2023-06-02
Enamine
EN300-1809391-2.5g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
2.5g
$3585.0 2023-09-19
Enamine
EN300-1809391-5.0g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
5g
$5304.0 2023-06-02
Enamine
EN300-1809391-10.0g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
10g
$7866.0 2023-06-02
Enamine
EN300-1809391-1g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
1g
$1829.0 2023-09-19
Enamine
EN300-1809391-5g
(2R)-4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
2228062-84-6
5g
$5304.0 2023-09-19

Additional information on (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine

Compound Introduction: (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine (CAS No. 2228062-84-6)

(2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine, identified by its CAS number 2228062-84-6, is a complex organic molecule with a unique bicyclic structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by their intricate stereochemistry, which plays a crucial role in determining their biological activity and potential therapeutic applications.

The molecular framework of (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine consists of a bicyclo[3.1.1]heptane core substituted with a butan-2-amine side chain at the 4-position. The presence of multiple stereocenters, specifically at the 2-position of the butan-2-amine moiety and the 1 and 5 positions of the bicyclic system, contributes to the compound's high degree of chiral complexity. This stereochemical arrangement is critical for its interaction with biological targets and has implications for its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine makes it a promising candidate for further investigation in this area. Researchers have been exploring its potential as a lead compound for the development of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its structural similarity to natural products found in plants and microorganisms. These natural products often exhibit remarkable biological activities and have served as inspiration for synthetic chemists in designing new molecules with enhanced pharmacological properties. The bicyclic core of (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine shares structural features with several known bioactive compounds, suggesting that it may possess similar or even superior biological activities.

The synthesis of such complex molecules presents significant challenges due to their intricate stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving this goal. The successful synthesis of (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine represents a significant achievement in synthetic organic chemistry and opens up new avenues for drug discovery.

Recent studies have begun to explore the biological activities of (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine using both in vitro and in vivo models. Preliminary results indicate that this compound exhibits promising activity against several targets relevant to human health conditions such as inflammation, pain, and neurological disorders. These findings are particularly exciting as they suggest that this molecule may have therapeutic potential in treating these conditions.

The development of novel drug candidates requires a thorough understanding of their interactions with biological targets at the molecular level. Computational methods such as molecular docking and molecular dynamics simulations have been increasingly employed to predict how these compounds bind to their targets and how this binding influences their biological activity. For (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine, these computational studies have provided valuable insights into its binding mode and have helped guide further optimization efforts.

In addition to its potential therapeutic applications, this compound also holds promise for use as an intermediate in the synthesis of more complex molecules with tailored properties. Its unique structural features make it a versatile building block that can be modified in various ways to create new derivatives with enhanced biological activities or improved pharmacokinetic profiles.

The future direction of research on (2R)-4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-am ine will likely focus on further exploring its biological activities and optimizing its structure for therapeutic use. This will involve both experimental studies to validate computational predictions and synthetic efforts to produce analogs with improved properties.

In conclusion, (cas no222806 284 62 )(cas no22280 62 -84 - 62 )em>(cas no22280 62 -84 - 62)((cas no22280 62 -84 - 62)>is a fascinating molecule with significant potential in medicinal chemistry and pharmacology due to its complex stereochemistry and promising biological activities . Further research is warranted to fully explore its therapeutic applications .>The development of innovative drugs continues to rely on the discovery and optimization of molecules like ( cas no22280 -84 -62) which offer new hope for treating various human health conditions .)>((>((>((>((>((>((>((>((>(<>(<>(<>(<>(<>(<>(<>(<>(<>(<>(<>(<

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd